Cas no 19942-78-0 (n-Octyl thiocyanate)

n-Octyl thiocyanate Properties

Names and Identifiers

• n-Octyl thiocyanate
• Thiocyanic acid, octyl ester
• octyl thiocyanate
• 1-thiocyanatooctane
• EINECS 243-436-9
• Octyl rhodanate
• octylsulfanyl cyanate
• Oktylthiokyanat
• octylrhodanate
• thiocyanicacid,octylester
• 19942-78-0
• AI3-01125
• AKOS006274564
• Q27277659
• Octyl thiocyanate
• F55XC7W6Y5
• FT-0637930
• SCHEMBL4935480
• 1-OCTYL THIOCYANATE
• NSC 100743
• BRN 1755531
• DTXSID90173717
• NS00026485
• octylthiocyanate
• NSC-100743
• Oktylthiokyanat [Czech]
• UNII-F55XC7W6Y5
• NSC100743
• +Expand

• InChIKey： FGVYCHQRRXDRAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H17NS/c1-2-3-4-5-6-7-8-11-9-10/h2-8H2,1H3
• SMILES： CCCCCCCCSC#N

Computed Properties

• Exact Mass: 171.10800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 7
• Monoisotopic Mass: 171.108
• Heavy Atom Count: 11
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 49.1A^2

Experimental Properties

• LogP: 3.56118
• PSA: 49.09000
• Refractive Index: 1.4649
• Boiling Point: 170℃
• Melting Point: 21℃
• Flash Point: 184℃
• Density: 0.8625